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Compound of Interest

Compound Name: N,N-Dimethyloctylamine

Cat. No.: B1213869

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, applications, and safety information for N,N-Dimethyloctylamine,
identified by CAS number 7378-99-6.

Chemical Identity and Physical Properties

N,N-Dimethyloctylamine is a tertiary amine with the molecular formula C10H23N.[1] It is also
known by other names including N-Octyldimethylamine, 1-(Dimethylamino)octane, and Adma
8.[2][3] At room temperature, it exists as a colorless to pale yellow liquid with a characteristic
amine-like or fishy odor.[4] It is slightly soluble in water but miscible with most organic solvents.

[4]

Table 1: Physical and Chemical Properties of N,N-Dimethyloctylamine
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Property Value Reference(s)
Molecular Formula C10H23N [2][3]
Molecular Weight 157.30 g/mol [2][3]
Appearance Colorless to pale yellow liquid [41[5]

Odor Faint, fishy or amine-like [4]

Melting Point -57 °C [2][6]

Boiling Point 195 °C [2][6]

Density 0.765 g/mL at 25 °C [2][6]

Vapor Pressure

0.8 mmHg at 25 °C

[2]

Vapor Density

5.4 (vs air)

[2]

Refractive Index

n20/D 1.424

[2]

Flash Point

69 °C (156.2 °F) - closed cup

[2]

Water Solubility

Slightly soluble

[4][6]

LogP

217 at21°C

[6]

Synthesis

The synthesis of N,N-Dimethyloctylamine is typically achieved through two primary methods:

» Reductive Alkylation: This process involves the reaction of dimethylamine with octyl

aldehyde.

o Alkylation of Dimethylamine: This method uses octyl halides to alkylate dimethylamine under

basic conditions, often facilitated by a phase-transfer catalyst in a polar solvent at elevated

temperatures.[4]

A general workflow for the synthesis of N,N-Dimethyloctylamine via alkylation is depicted

below.
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Caption: General workflow for the synthesis of N,N-Dimethyloctylamine.

Core Applications

N,N-Dimethyloctylamine is a versatile chemical intermediate and functional compound with a
range of applications in research and industry.
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A primary use of N,N-Dimethyloctylamine is as an intermediate in the production of other
chemicals, most notably quaternary ammonium compounds.[1][4][6] These resulting
compounds have broad applications as surfactants, biocides, and phase-transfer catalysts.

N,N-Dimethyloctylamine serves as an ion-pairing agent in High-Performance Liquid
Chromatography (HPLC), particularly in reversed-phase ion-pair chromatography (RP-IPC).[2]
[7] It is added to the mobile phase to form neutral ion pairs with charged analytes, thereby
improving their retention and separation on nonpolar stationary phases.[7] This technique is
valuable for the analysis of acidic and basic pharmaceutical compounds.[2][7]

The mechanism of action as an ion-pairing agent in HPLC can be summarized as follows:

Acidic Analyte (- charge) N,N-Dimethyloctylamine (+ charge)

Neutral lon Pair Mobile Phase

Increased Retention

Nonpolar Stationary Phase

Click to download full resolution via product page
Caption: Mechanism of N,N-Dimethyloctylamine as an ion-pairing agent in HPLC.

This tertiary amine functions as a catalyst in various organic synthesis reactions, facilitating the
formation of desired products.[4] It can act as a base due to the lone pair of electrons on the
nitrogen atom.[7]

N,N-Dimethyloctylamine is utilized in the formulation of surfactants and emulsifiers.[4] Its
molecular structure, comprising a hydrophilic dimethylamino head group and a hydrophobic
octyl tail, allows it to reduce surface tension. This property is leveraged in products such as
personal care items.[4]
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In the oil and gas industry, N,N-Dimethyloctylamine is employed as a corrosion inhibitor.[4] It
forms a protective film on metal surfaces, preventing corrosive substances from coming into
contact with the metal.[4]

Research has indicated that N,N-Dimethyloctylamine possesses antimicrobial properties,
specifically fungistatic capabilities.[7] It is produced by soil microbes as a volatile organic
compound (VOC) that contributes to the inhibition of fungal growth.[7]

Experimental Protocols

While specific, detailed experimental protocols are proprietary to individual research labs and
manufacturers, the general methodologies for its application in chromatography are well-
established.

General Protocol for lon-Pair Chromatography using N,N-Dimethyloctylamine:
» Mobile Phase Preparation:
o Prepare the aqueous component of the mobile phase (e.g., a buffer of a specific pH).

o Add N,N-Dimethyloctylamine as the ion-pairing agent to the aqueous component at a
predetermined concentration. The concentration may need to be optimized for the specific
analysis.

o Mix with the organic modifier (e.g., acetonitrile or methanol) to achieve the desired mobile
phase composition.

o Filter and degas the final mobile phase.
o Chromatographic System:

o Equilibrate a reversed-phase HPLC column (e.g., C18) with the prepared mobile phase
until a stable baseline is achieved.

o Sample Analysis:

o Dissolve the sample containing the acidic or basic analytes in a suitable solvent,
preferably the mobile phase.
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o Inject the sample into the HPLC system.

o Detect the separated analytes using an appropriate detector (e.g., UV-Vis).

e Method Development:

o The concentration of N,N-Dimethyloctylamine and the pH of the mobile phase are critical
parameters that can be adjusted to optimize the selectivity and resolution of the
separation.[7]

Safety and Handling

N,N-Dimethyloctylamine is a hazardous substance and requires careful handling.[8][9]

Table 2: GHS Hazard Information for N,N-Dimethyloctylamine

Hazard Class

Hazard Statement

Acute Toxicity (Oral)

H301: Toxic if swallowed

Acute Toxicity (Inhalation)

H330: Fatal if inhaled

Skin Corrosion/Irritation

H314: Causes severe skin burns and eye

damage

Serious Eye Damage/Eye Irritation

H318: Causes serious eye damage

Skin Sensitization

H317: May cause an allergic skin reaction

Reproductive Toxicity

H360FD: May damage fertility. May damage the
unborn child.

Hazardous to the Aquatic Environment (Acute)

H400: Very toxic to aquatic life

Hazardous to the Aquatic Environment (Chronic)

H410: Very toxic to aquatic life with long lasting

effects
Source(s):[2][9][10]
Handling and Storage:
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[2] In case of insufficient ventilation, wear suitable respiratory equipment.[10]

» Handling: Avoid contact with skin, eyes, and clothing.[9] Avoid inhalation of vapor or mist.[9]
Keep away from sources of ignition.[9]

o Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed.
[11] Store below +30°C.[6]

First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor.[9]

If on Skin: Immediately remove all contaminated clothing. Rinse skin with water.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a
POISON CENTER or doctor.[10][12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2][10]

This substance is considered a hazardous material and all handling should be performed by
trained personnel in a controlled environment.[8][9] Always refer to the latest Safety Data Sheet
(SDS) for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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